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Compound of Interest

Compound Name:
2-Hydroxy-3-

methoxypropanenitrile

Cat. No.: B2459871 Get Quote

Note on 2-Hydroxy-3-methoxypropanenitrile: Publicly available scientific literature and

patents provide limited specific information on the direct application of 2-Hydroxy-3-
methoxypropanenitrile as a precursor in organic synthesis. The following application notes

and protocols are based on structurally related and better-documented compounds: 3-

Methoxypropionitrile and the synthesis of S-2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid, a

key pharmaceutical intermediate. These examples provide insight into the reactivity and

synthetic utility of the methoxypropanenitrile scaffold.

3-Methoxypropionitrile as a Versatile Precursor
3-Methoxypropionitrile (CAS: 110-67-8) is a valuable building block in organic synthesis,

primarily utilized as an intermediate in the production of pharmaceuticals and as a specialized

solvent.[1][2] Its utility stems from the presence of both a nitrile group, which can be

hydrolyzed, reduced, or converted to other functional groups, and a methoxy ether linkage.

Applications:

Pharmaceutical Intermediate: Serves as a starting material for the synthesis of various

pharmaceutical compounds.[1][2]

Component in High-Power Lithium-Ion Batteries.[2]
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Solvent: Acts as a good solvent for plastic polymers.[2]

Precursor to 3,3-Dialkoxypropionitriles: These are important intermediates for

pharmaceuticals like Cytosine and Vitamin B1 precursors.[3]

Experimental Protocol: General Synthesis of 3-
Methoxypropionitrile via Michael Addition
This protocol describes a general method for the synthesis of 3-methoxypropionitrile from

acrylonitrile and methanol, a classic example of a Michael addition.

Reaction Scheme:
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Step 1: Darzens Condensation
Benzophenone + Methyl Chloroacetate

Step 2: Epoxide Ring Opening
Intermediate II

Sodium Methoxide
Toluene

Step 3: Hydrolysis
Intermediate III

Boron Trifluoride Etherate
Methanol

Step 4: Chiral Resolution
Racemic Acid (IV)

Sodium Hydroxide
Water

Final Product
S-2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid (I)

(S)-(-)-alpha-Methylbenzylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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